3-(4-chlorobenzyl)-5-(3-iodo-4,5-dimethoxybenzylidene)-2,4-imidazolidinedione

• IUPAC Name: (5Z)-3-[(4-chlorophenyl)methyl]-5-[(3-iodo-4,5-dimethoxyphenyl)methylidene]imidazolidine-2,4-dione
• InChI: InChI=1S/C19H16ClIN2O4/c1-26-16-9-12(7-14(21)17(16)27-2)8-15-18(24)23(19(25)22-15)10-11-3-5-13(20)6-4-11/h3-9H,10H2,1-2H3,(H,22,25)/b15-8-
• InChI Key: UDKIBRIVPIITTH-NVNXTCNLSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1)C=C2C(=O)N(C(=O)N2)CC3=CC=C(C=C3)Cl)I)OC
• Isomeric SMILES: COC1=C(C(=CC(=C1)/C=C\2/C(=O)N(C(=O)N2)CC3=CC=C(C=C3)Cl)I)OC
• Molecular Formula: C19H16ClIN2O4
• Molecular Weight: 498.7 g/mol

Description

3-(4-chlorobenzyl)-5-(3-iodo-4,5-dimethoxybenzylidene)-2,4-imidazolidinedione, also known as CIBI, is a synthetic compound that has been widely studied for its potential use in various scientific research applications. It belongs to the class of imidazolidinedione derivatives and has shown promising results in several studies.

Mechanism of Action

The mechanism of action of 3-(4-chlorobenzyl)-5-(3-iodo-4,5-dimethoxybenzylidene)-2,4-imidazolidinedione involves the inhibition of specific enzymes and proteins that are involved in various cellular processes. It has been found to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and repair. 3-(4-chlorobenzyl)-5-(3-iodo-4,5-dimethoxybenzylidene)-2,4-imidazolidinedione has also been found to inhibit the activity of protein kinase C, an enzyme that is involved in cell signaling pathways.
Biochemical and Physiological Effects:
3-(4-chlorobenzyl)-5-(3-iodo-4,5-dimethoxybenzylidene)-2,4-imidazolidinedione has been found to have several biochemical and physiological effects. It has been found to induce apoptosis in cancer cells by activating caspase-3 and caspase-9, which are enzymes that play a key role in the apoptotic pathway. 3-(4-chlorobenzyl)-5-(3-iodo-4,5-dimethoxybenzylidene)-2,4-imidazolidinedione has also been found to reduce the levels of reactive oxygen species, which are known to cause oxidative stress and damage to cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-(4-chlorobenzyl)-5-(3-iodo-4,5-dimethoxybenzylidene)-2,4-imidazolidinedione is its high purity and stability, which makes it suitable for use in various lab experiments. It has also been found to have low toxicity, which makes it safe for use in in vitro and in vivo studies. However, one of the limitations of 3-(4-chlorobenzyl)-5-(3-iodo-4,5-dimethoxybenzylidene)-2,4-imidazolidinedione is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of 3-(4-chlorobenzyl)-5-(3-iodo-4,5-dimethoxybenzylidene)-2,4-imidazolidinedione. One potential direction is the development of more efficient synthesis methods that can increase the yield and purity of the compound. Another potential direction is the study of 3-(4-chlorobenzyl)-5-(3-iodo-4,5-dimethoxybenzylidene)-2,4-imidazolidinedione in combination with other compounds, which may enhance its efficacy in various scientific research applications. Additionally, further studies are needed to investigate the potential use of 3-(4-chlorobenzyl)-5-(3-iodo-4,5-dimethoxybenzylidene)-2,4-imidazolidinedione in the treatment of various diseases, including cancer and neurodegenerative diseases.

Scientific Research Applications

3-(4-chlorobenzyl)-5-(3-iodo-4,5-dimethoxybenzylidene)-2,4-imidazolidinedione has been extensively studied for its potential use in various scientific research applications. It has shown promising results in the field of cancer research, where it has been found to inhibit the growth of cancer cells by inducing apoptosis. 3-(4-chlorobenzyl)-5-(3-iodo-4,5-dimethoxybenzylidene)-2,4-imidazolidinedione has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.